Cas no 1795420-14-2 (N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide)

• Product Name: N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide
• CAS No: 1795420-14-2
• MF: C₁₇H₁₅ClF₃NO₃
• MW: 373.75411438942
• CID: 5367869
• Update Time: 2025-10-29

N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C17H15ClF3NO3/c1-24-15(13-4-2-3-5-14(13)18)10-22-16(23)11-6-8-12(9-7-11)25-17(19,20)21/h2-9,15H,10H2,1H3,(H,22,23)
• InChI Key： IGIHSIQQZSVPSN-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1Cl)OC)(=O)C1=CC=C(OC(F)(F)F)C=C1

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.9±45.0 °C(Predicted)
• pka: 13.34±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide

N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide: A Comprehensive Overview

N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide, also known by its CAS number 17954-14-2, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a benzamide core with a trifluoromethoxy substituent at the para position, coupled with an N-substituted side chain containing a 2-chlorophenyl and methoxy group. These structural elements contribute to its stability, bioavailability, and potential therapeutic effects.

The synthesis of N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide involves a multi-step process that typically begins with the preparation of the benzamide moiety. Recent advancements in synthetic methodology have enabled chemists to optimize the reaction conditions, ensuring higher yields and better purity. The introduction of the trifluoromethoxy group at the para position is achieved through nucleophilic aromatic substitution, while the N-substituted side chain is formed via amide bond formation. These steps are critical in determining the compound's physicochemical properties and its suitability for biological testing.

Recent studies have highlighted the potential of N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide as a modulator of various cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, computational modeling studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good absorption and low toxicity, which are essential for drug development.

The trifluoromethoxy group at the para position plays a crucial role in modulating the electronic properties of the benzamide ring. This substitution enhances the compound's lipophilicity, which is critical for crossing biological membranes and reaching target sites within cells. Furthermore, the presence of the chlorophenyl and methoxy groups in the side chain contributes to steric and electronic effects that can influence binding affinity to specific receptors or enzymes.

One of the most exciting developments involving N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide is its application in targeted drug delivery systems. Researchers have explored its use as a carrier molecule for delivering therapeutic agents to specific tissues or cells. Its ability to form stable complexes with certain biomolecules makes it a promising candidate for this purpose.

In terms of industrial applications, N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide has been investigated for its potential as an agrochemical. Studies conducted by agricultural scientists have shown that it exhibits moderate activity against various plant pathogens, making it a potential candidate for fungicide development. However, further research is required to evaluate its efficacy under field conditions and to assess its environmental impact.

The future prospects of N-[2-(2-Chlorophenyl)-2-methoxyethyl]-4-(trifluoromethoxy)benzamide are bright, with ongoing research focusing on optimizing its pharmacokinetic properties and expanding its range of applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential and pave the way for clinical trials.

In conclusion, N-[2-(Chlorophenyl)-methoxyethyl]-trifluoromethoxybenzamide (CAS No: 17954-14-2) is a versatile compound with diverse applications in medicinal chemistry and beyond. Its unique structure, coupled with advancements in synthetic methods and pharmacological research, positions it as a valuable tool in drug discovery and development.